Cas no 898788-71-1 (3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one)
898788-71-1 structure
Product Name:3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one
CAS No:898788-71-1
MF:C16H15FO2
MW:258.287508249283
CID:1945574
PubChem ID:24726119
Update Time:2025-04-21
3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-FLUOROPHENYL)-2'-METHOXYPROPIOPHENONE
- 3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one
- LogP
- MFCD03843507
- AKOS016021851
- DTXSID30644512
- 898788-71-1
-
- MDL： MFCD03843507
- Inchi： 1S/C16H15FO2/c1-19-16-8-3-2-7-14(16)15(18)10-9-12-5-4-6-13(17)11-12/h2-8,11H,9-10H2,1H3
- InChI Key： SWCCSHDSGROSEX-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 258.10600
- Monoisotopic Mass: 258.10560788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.64980
3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206257-1g |
3-(3-fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206257-5g |
3-(3-fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206257-2g |
3-(3-fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| A2B Chem LLC | AD03053-1g |
3-(3-Fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD03053-2g |
3-(3-Fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD03053-5g |
3-(3-Fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782800-1g |
3-(3-Fluorophenyl)-2'-methoxypropiophenone |
898788-71-1 | 98% | 1g |
￥20196.00 | 2024-04-26 |
3-(3-fluorophenyl)-1-(2-methoxyphenyl)propan-1-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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